Cas no 1993226-94-0 (cis-5-(tert-butoxycarbonylamino)tetrahydropyran-2-carboxylic acid)

• Product Name: cis-5-(tert-butoxycarbonylamino)tetrahydropyran-2-carboxylic acid
• CAS No: 1993226-94-0
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• MDL: MFCD23106059
• CID: 4771850
• PubChem ID: 72207583
• Update Time: 2026-02-26

cis-5-(tert-butoxycarbonylamino)tetrahydropyran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• cis-5-(Boc-amino)-tetrahydro-pyran-2-carboxylic acid
• cis-5-((tert-Butoxycarbonyl)amino)tetrahydro-2H-pyran-2-carboxylic acid
• (2S,5S)-5-{[(TERT-BUTOXY)CARBONYL]AMINOOXANE-2-CARBOXYLIC ACID
• 3950AJ
• PB31234
• SB35138
• (2R,5R)-5-{[(tert-butoxy)carbonyl]amino}oxane-2-
• (2R,5R)-5-((tert-butoxycarbonyl)amino)tetrahydro-2H-pyran-2-carboxylic acid
• NROSRTMHTJHLLE-YUMQZZPRSA-N
• cis-5-(tert-butoxycarbonylamino)tetrahydropyran-2-carboxylic acid
• 1993226-94-0
• CS-0183495
• (2R,5R)-5-[(2-methylpropan-2-yl)oxycarbonylamino]oxane-2-carboxylic acid
• MFCD23106059
• 1932117-51-5
• (2R,5R)-5-((tert-butoxycarbonyl)amino)tetrahydro-2H-pyran-2-carboxylicacid
• P13583

• MDL： MFCD23106059
• Inchi： 1S/C11H19NO5/c1-11(2,3)17-10(15)12-7-4-5-8(9(13)14)16-6-7/h7-8H,4-6H2,1-3H3,(H,12,15)(H,13,14)/t7-,8-/m1/s1
• InChI Key： NROSRTMHTJHLLE-HTQZYQBOSA-N
• SMILES： O1C[C@@H](CC[C@@H]1C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 245.12632271g/mol
• Monoisotopic Mass: 245.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans

Additional information on cis-5-(tert-butoxycarbonylamino)tetrahydropyran-2-carboxylic acid

Research Briefing on cis-5-(tert-butoxycarbonylamino)tetrahydropyran-2-carboxylic acid (CAS: 1993226-94-0) in Chemical Biology and Pharmaceutical Applications

Recent advances in chemical biology and pharmaceutical research have highlighted the importance of specialized building blocks such as cis-5-(tert-butoxycarbonylamino)tetrahydropyran-2-carboxylic acid (CAS: 1993226-94-0). This compound, featuring both a tetrahydropyran scaffold and a protected amine group, has emerged as a valuable intermediate in the synthesis of complex bioactive molecules. Structural analysis reveals that its rigid tetrahydropyran ring system provides conformational constraints that are particularly useful in drug design, especially for targeting protein-protein interactions and allosteric binding sites.

Current literature demonstrates several synthetic applications of this compound, particularly in the development of protease inhibitors and G-protein-coupled receptor (GPCR) modulators. A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00518) utilized this building block in the synthesis of novel hepatitis C virus NS3/4A protease inhibitors, where the tetrahydropyran moiety was found to significantly enhance binding affinity through optimal positioning of key pharmacophores. The tert-butoxycarbonyl (Boc) protecting group proved crucial for selective amide bond formation during the multi-step synthesis.

From a medicinal chemistry perspective, the compound's stereochemistry (cis configuration) has shown particular promise in improving target selectivity. Research published in Bioorganic & Medicinal Chemistry Letters (2023, 33, 128454) demonstrated that derivatives incorporating this scaffold exhibited 3-5 fold greater selectivity for κ-opioid receptors over μ-opioid receptors compared to analogous piperidine-based compounds. This selectivity profile suggests potential applications in developing analgesics with reduced side effects.

Recent process chemistry developments have focused on optimizing the synthesis of 1993226-94-0 to improve scalability and cost-efficiency. A 2024 patent application (WO2024015832) describes an improved catalytic asymmetric route using chiral phase-transfer catalysis, achieving >98% ee and 85% overall yield from commercially available starting materials. This advancement addresses previous limitations in large-scale production that had hindered broader application of this valuable intermediate.

The compound's utility extends beyond small molecule therapeutics, with emerging applications in PROTAC (proteolysis targeting chimera) design. Its structural features facilitate optimal spacing between warhead and E3 ligase binder components, as demonstrated in recent work on BET protein degraders (ACS Chemical Biology 2024, 19, 2, 432-445). The tetrahydropyran ring's metabolic stability also contributes to improved pharmacokinetic profiles of the resulting degraders.

Ongoing research is exploring the use of this building block in cyclic peptide therapeutics, where its constrained geometry helps overcome common challenges associated with peptide drug development. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that incorporation of this scaffold can enhance membrane permeability while maintaining target affinity in difficult-to-drug targets like transcription factors.

As the pharmaceutical industry continues to pursue more sophisticated molecular architectures, cis-5-(tert-butoxycarbonylamino)tetrahydropyran-2-carboxylic acid is poised to play an increasingly important role in medicinal chemistry. Its unique combination of synthetic versatility, structural rigidity, and favorable physicochemical properties makes it particularly valuable for addressing current challenges in drug discovery, including the need for compounds that can modulate challenging targets with high specificity.